(4-((3,4-Dimethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(3,4-dimethylanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H24FN3O/c1-15-6-8-18(12-16(15)2)26-22-19-13-17(24)7-9-21(19)25-14-20(22)23(28)27-10-4-3-5-11-27/h6-9,12-14H,3-5,10-11H2,1-2H3,(H,25,26)
• InChI Key: IUHVCKHTYAVVCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F)C
• Molecular Formula: C23H24FN3O
• Molecular Weight: 377.5 g/mol

Description

The compound (4-((3,4-Dimethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Antiproliferative Activity and Structural Analysis

A compound structurally related to (4-((3,4-Dimethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone was synthesized and evaluated for antiproliferative activity. The compound, (4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone, demonstrated potential antiproliferative effects. Its structure was characterized using various spectroscopic techniques, and it was found to crystallize in the monoclinic crystal system. The molecular structure is stabilized by inter and intra-molecular hydrogen bonds, which could account for the stability and potentially the biological activity of the molecule. This suggests a pathway for investigating the antiproliferative activities of similar compounds (S. Benaka Prasad et al., 2018).

Amino Acid Analysis in Pharmaceuticals

While not directly related to the exact chemical , the study of phanquinone as a fluorogenic labeling reagent for amino acids in pharmaceuticals provides a foundation for the analytical applications of similar compounds. The method developed for the quality control of amino acids could potentially be adapted for derivatives of the specified compound, offering a pathway for its use in pharmaceutical analysis (R. Gatti et al., 2004).

Metabolite Identification and Transporter-Mediated Excretion

A compound closely related to the specified chemical, known as YM758, was studied for its metabolites in human subjects, providing insights into the metabolic pathways and transporter-mediated renal and hepatic excretion. This type of research could inform similar studies on the specified compound, especially regarding its metabolism and the role of transporters in its excretion (K. Umehara et al., 2009).

Antimicrobial Activity

Another avenue of research explored the synthesis and antimicrobial activity of novel piperidinyl tetrahydrothieno[2,3-c]isoquinolines and related heterocycles. Although not directly mentioning the specified compound, this study underscores the potential antimicrobial applications of piperidinyl derivatives, suggesting that the compound may also possess antimicrobial properties that could be worth investigating (R. Zaki et al., 2019).

Mechanism of Action

Target of Action

The compound “(4-((3,4-Dimethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone” contains a quinoline moiety, which is a common structure in many bioactive compounds. Quinoline derivatives are known to interact with a variety of biological targets, including DNA, enzymes, and receptors .

Mode of Action

The exact mode of action would depend on the specific target. For instance, if the compound interacts with an enzyme, it could inhibit the enzyme’s activity, leading to changes in a biochemical pathway .

Biochemical Pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Quinoline derivatives have been found to be involved in a variety of pathways, including those related to inflammation, cancer, and infectious diseases .

Result of Action

The result of the compound’s action would depend on its specific target and mode of action. For example, if the compound were to inhibit a key enzyme in a cancer-related pathway, the result could be decreased cancer cell proliferation .